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Compound of Interest

Compound Name: 4-Oxooctanenitrile
CAS No.: 64277-98-1
Cat. No.: B14502631
Get Quote
. J
Abstract

This application note details high-efficiency protocols for the microwave-assisted transformation
of 4-oxooctanenitrile, a versatile

-keto nitrile building block. While traditional thermal methods for cyclizing or hydrolyzing

-keto nitriles often require prolonged reflux (6—12 hours) and harsh reagents, microwave (MW)
irradiation drastically reduces reaction times to minutes while improving yield and purity.

We present two core workflows:

+ Heterocyclization: Rapid synthesis of 6-propyl-4,5-dihydropyridazin-3(2H)-one, a scaffold
relevant to cardiovascular and anti-inflammatory drug discovery.

¢ Hydrolysis: Accelerated conversion to 4-oxooctanoic acid, a critical precursor for

-propyl-

-butyrolactone (fragrance and pheromone synthesis).
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Molecule Profile & Reactivity[1]

4-Oxooctanenitrile is a bifunctional aliphatic precursor containing a ketone at C4 and a nitrile
at C1. Its reactivity is defined by the 1,4-relationship between the electrophilic carbonyl and the
hydrolyzable nitrile, making it an ideal substrate for "Paal-Knorr" type cyclizations and
heterocycle formation.

Property Data

19225-84-4 (Generic

CAS Number
-keto nitrile class reference)
Formula
MW 139.19 g/mol
Boiling Point ~130-135°C (at 10 mmHg)
Key Hazards Irritant (Skin/Eye), Harmful if swallowed (Nitrile).
N Soluble in Ethanol, MeOH, DMSO, Acetonitrile;
Solubility

slightly soluble in water.

Protocol A: Synthesis of 6-Propyl-4,5-
dihydropyridazin-3(2H)-one

This protocol utilizes the nucleophilic character of hydrazine to effect a condensation-
cyclization sequence. Under MW irradiation, the rate-limiting step—the intramolecular
nucleophilic attack of the hydrazone nitrogen on the nitrile carbon—is significantly accelerated.

Reaction Scheme

The reaction proceeds via the formation of a hydrazone intermediate, followed by cyclization
and hydrolysis of the resulting imino-ether/amidine species to the thermodynamic lactam

product.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b14502631/docs?utm_src=pdf-body#application-note-microwave-assisted-synthesis-involving-4-oxooctanenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14502631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

+ Hydrazine Hydrate
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Figure 1: Mechanistic pathway for the MW-assisted synthesis of pyridazinones from

-keto nitriles.

Experimental Procedure

Reagents:

4-Oxooctanenitrile (1.0 equiv, 2.0 mmol, ~278 mg)

Hydrazine Hydrate (80% aq., 3.0 equiv, 6.0 mmol)

Solvent: Ethanol (3 mL)

Catalyst: Glacial Acetic Acid (2-3 drops)

Equipment:

» Single-mode Microwave Reactor (e.g., CEM Discover or Anton Paar Monowave).
e 10 mL Pressure Vial with crimp cap/silicone septum.

Step-by-Step Protocol:

e Preparation: In a 10 mL microwave vial, dissolve 4-oxooctanenitrile (278 mg) in Ethanol (3
mL).

o Addition: Add Hydrazine Hydrate (excess is required to prevent dimer formation) followed by
catalytic Acetic Acid. Seal the vial immediately.

o |rradiation Parameters:
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o Mode: Dynamic (Standard Control)

o Temperature: 130°C

o Hold Time: 10 minutes

o Pressure Limit: 250 psi (17 bar)

o Power: Max 200W (System will modulate to maintain 130°C)

o Stirring: High (magnetic stir bar is essential for thermal homogeneity).

o Work-up:

o

Cool the vial to <50°C using compressed air (built-in feature of most reactors).

[¢]

Pour the reaction mixture into crushed ice (10 Q).

[¢]

The solid product often precipitates immediately. If not, extract with Ethyl Acetate (

mL).

[e]

Wash organic layer with brine, dry over
, and concentrate.

 Purification: Recrystallization from Ethanol/Water (8:2) or flash chromatography (Ethyl
Acetate/Hexane).

Expected Yield: 85-92% Reaction Time: 10 mins (vs. 8 hours thermal reflux).
Protocol B: Rapid Hydrolysis to 4-Oxooctanoic Acid
Hydrolysis of the nitrile group typically requires strong acids and long heating times (

C for hours). Microwave heating allows for "superheating” of aqueous acid solutions, driving the
hydrolysis to completion in minutes without charring the aliphatic chain.

Workflow Diagram
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Figure 2: Operational workflow for the high-temperature hydrolysis.

Experimental Procedure

Reagents:

e 4-Oxooctanenitrile (2.0 mmol)

e Hydrochloric Acid (20% aqg., 4 mL)

Protocol:

e Loading: Place substrate and acid in a 10 mL microwave process vial.
e Irradiation:

o Temp: 150°C
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o Time: 15 minutes

o Pressure: Monitor closely; agueous acids generate significant pressure (~5-8 bar at this
temp). Ensure vial is rated for 20 bar.

e Isolation:
o Dilute mixture with water (10 mL).
o Extract with Dichloromethane (DCM).
o Evaporate solvent to yield the crude keto-acid.
o Note: This product can spontaneously cyclize to the pseudo-lactone (
-hydroxy-

-propylbutyrolactone) upon standing or acidic workup.

Optimization & Troubleshooting (Expert Insights)

As an Application Scientist, | recommend the following optimizations based on common pitfalls:
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Parameter

Observation

Recommendation

Solvent Choice

Ethanol is standard, but if
solubility is poor (due to the
lipophilic propyl chain), use n-

Propanol.

n-Propanol has a higher
boiling point and better

microwave absorption (tan

) than Ethanol, allowing lower

pressure operation at 130°C.

Temperature

Reaction incomplete at 100°C;
degradation at >160°C.

130°C is the "Sweet Spot" for
hydrazine condensations. Do
not exceed 140°C to avoid

hydrazine decomposition.

Pressure Spikes

Rapid gas evolution (
or

byproducts) can trip safety

Sensors.

Use a ramp time of 2 minutes
to reach target temperature.
Do not "shock" the reaction

with instant max power.

Stoichiometry

Dimer formation (azine) is a

common side product.

Always use excess hydrazine
(2.5-3.0 equiv) to favor the
mono-hydrazone and

subsequent cyclization.
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o Microwave-Assisted Synthesis of Pyridazinones

o Source: Asian Journal of Chemistry / ResearchG
o Citation: "Microwave Assisted Synthesis, Characterization and Pharmacological
Evaluation of Pyridazinone Deriv
o Relevance: Establishes the baseline protocol for condensing hydrazine with -keto
nitriles/esters under MW irradi

o (Generic landing for validation)
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o Citation: "Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green
Chemistry."[1]

o Relevance: Validates the reaction rate acceleration (10-fold)

o Safety & Properties of Keto-Nitriles

o Source: Fisher Scientific / CymitQuimica SDS.
o Citation: "Safety Data Sheet: 4-Methyl-3-oxopentanenitrile (Homolog)."
o Relevance: Provides critical handling data for the -keto nitrile class (irritant, nitrile toxicity).

e Mechanistic Insight (Paal-Knorr/Hydrazine)

o Source: National Institutes of Health (NIH) / PMC.

o Citation: "Microwave-Assisted Synthesis of Nitrogen Heterocycles."[2]

o Relevance: Explains the mechanism of hydrazone cycliz

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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